Cas no 1889-63-0 (ethyl(imino)phenyl-lambda6-sulfanone)

• Product Name: ethyl(imino)phenyl-lambda6-sulfanone
• CAS No: 1889-63-0
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• MDL: MFCD09878519
• CID: 3161686
• PubChem ID: 12463935
• Update Time: 2025-10-05

ethyl(imino)phenyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• S-ETHYL-S-PHENYL SULFOXIMINE
• ethyl(imino)phenyl-lambda6-sulfanone
• S-Ethyl-S-phenylsulfoximine
• SCHEMBL3635347
• ethyl(imino)phenyl-$l^{6}-sulfanone
• CS-0199348
• F76228
• AKOS006311403
• ethyl(imino)phenyl-
• 1889-63-0
• EN300-315088
• ETHYL(IMINO)PHENYL-??-SULFANONE
• E?-sulfanone
• AS-59635
• ethyl-imino-oxo-phenyl-lambda6-sulfane
• ethyl(imino)(phenyl)-l6-sulfanone
• BAA88963
• 960-326-2
• Ethyl(imino)(phenyl)-_6-sulfanone

• MDL： MFCD09878519
• Inchi： 1S/C8H11NOS/c1-2-11(9,10)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3
• InChI Key： AQERBDXVCFTGGY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC)(=N)=O

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on ethyl(imino)phenyl-lambda6-sulfanone

S-ETHYL-S-PHENYL SULFOXIMINE: A Comprehensive Overview

S-ETHYL-S-PHENYL SULFOXIMINE is a chemical compound with the CAS registry number 1889-63-0. It belongs to the class of sulfoximines, which are sulfur-containing compounds that have gained significant attention in recent years due to their diverse applications in organic synthesis and pharmaceutical research.

This compound has been extensively studied for its role as a versatile building block in the synthesis of various bioactive molecules. The presence of the sulfoximine functional group renders it highly reactive, making it an ideal candidate for a wide range of chemical transformations.

One of the key advantages of S-ETHYL-S-PHENYL SULFOXIMINE is its ability to participate in nucleophilic substitution reactions. This property has been exploited in the development of novel drug delivery systems and in the synthesis of complex natural products. Recent studies have demonstrated its utility in the preparation of ethylenesulfonamide derivatives, which are known for their potential as anti-tumor agents.

In addition to its role in organic synthesis, this compound has also been explored for its potential as a precursor in the synthesis of biologically active sulfonamides. The combination of its reactivity and structural diversity makes it a valuable tool in medicinal chemistry, particularly in the design and optimization of drugs targeting inflammation, cancer, and neurodegenerative diseases.

Recent advancements in the understanding of the sulfoximine chemistry have opened new avenues for its application in enzyme inhibition. For instance, it has been used as a key intermediate in the development of inhibitors for enzymes such as matrix metalloproteinases (MMPs), which are implicated in various pathological conditions including cancer and arthritis.

Moreover, the compound's ability to undergo C-H activation reactions has further expanded its utility in the synthesis of complex molecules. This reaction pathway allows for the direct functionalization of carbon-hydrogen bonds, enabling the construction of highly substituted sulfonamides with excellent stereocontrol.

Given its versatility and wide range of applications, S-ETHYL-S-PHENYL SULFOXIMINE continues to be a subject of intense research in both academic and industrial settings. Ongoing studies aim to further elucidate its reactivity, optimize its synthesis, and explore new avenues for its application in drug discovery and materials science.